1,2,3,4-Tetrahydro-2,3-dioxoquinoxaline-6-sulphonic acid

• CAS No.: 952-11-4
• Molecular Formula: C8H6N2O5S
• Molecular Weight: 242.21 g/mol
• IUPAC Name: 2,3-dioxo-1,4-dihydroquinoxaline-6-sulfonic acid
• InChI: InChI=1S/C8H6N2O5S/c11-7-8(12)10-6-3-4(16(13,14)15)1-2-5(6)9-7/h1-3H,(H,9,11)(H,10,12)(H,13,14,15)
• InChI Key: QMDBZGCCRMDYKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)O)NC(=O)C(=O)N2

Description

1,2,3,4-Tetrahydro-2,3-dioxoquinoxaline-6-sulphonic acid is a useful research compound. Its molecular formula is C8H6N2O5S and its molecular weight is 242.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3(1H, 4H)-Quinoxalinedione (10 g) was added portionwise to a stirred mixture of 65% fuming sulphuric acid (10 ml) and conc. sulphuric acid (40 ml) at room temperature. After stirring for 30 minutes at 55°-60°, the mixture was worked up as in example 1 to give the hydrated crystalline product (15.3 g, mp. >300°).